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Compound of Interest

Compound Name: Cadmium sulfate, hydrate.

Cat. No.: B1173517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

cadmium sulfate and its hydrated forms. It is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who require a thorough

understanding of this compound's physicochemical characteristics. The guide details

quantitative thermodynamic data, outlines experimental protocols for their determination, and

explores the compound's relevance in broader chemical and biological contexts.

Quantitative Thermodynamic Data
The thermodynamic properties of cadmium sulfate and its various hydrates are crucial for

understanding its stability, solubility, and reactivity. The following tables summarize key

quantitative data available for the anhydrous, monohydrate, and 8/3-hydrate forms. All data are

presented for standard conditions (298.15 K and 1 bar) unless otherwise specified.

Table 1: Molar Mass and Standard Thermodynamic Properties of Cadmium Sulfate and Its

Hydrates
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Standard
Enthalpy of
Formation
(ΔfH⦵)
(kJ/mol)

Standard
Molar Entropy
(S⦵)
(J·mol⁻¹·K⁻¹)

Cadmium Sulfate

(anhydrous)
CdSO₄ 208.47[1][2] -935[1][2] 123[1][2]

Cadmium Sulfate

Monohydrate
CdSO₄·H₂O 226.49[1][2] -1224.8 154.05

Cadmium Sulfate

8/3-Hydrate
3CdSO₄·8H₂O 769.55[3] Not Available 229.66

Table 2: Heat Capacity and Heat of Solution of Cadmium Sulfate and Its Hydrates

Compound
Molar Heat Capacity (Cp)
(J·mol⁻¹·K⁻¹)

Heat of Solution (in 400
moles H₂O) (kJ/mol)

Cadmium Sulfate (anhydrous) 99.62 -45.928

Cadmium Sulfate Monohydrate 134.54 -25.501

Cadmium Sulfate 8/3-Hydrate 213.26 -12.129

Table 3: Solubility and Related Properties of Cadmium Sulfate

Property Value Conditions

Solubility of Anhydrous CdSO₄ 76.4 g/100 mL[1][2] 25 °C

Solubility of CdSO₄·H₂O 76.7 g/100 mL[1][2] 25 °C

Solubility Product Constant

(Ksp) of CdSO₄
9.1 x 10⁻⁶ 25 °C

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Cadmium_sulfate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_sulfate
https://en.wikipedia.org/wiki/Cadmium_sulfate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_sulfate
https://en.wikipedia.org/wiki/Cadmium_sulfate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_sulfate
https://en.wikipedia.org/wiki/Cadmium_sulfate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_sulfate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MWX6F604BL
https://en.wikipedia.org/wiki/Cadmium_sulfate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_sulfate
https://en.wikipedia.org/wiki/Cadmium_sulfate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The accurate determination of the thermodynamic properties of cadmium sulfate hydrates

relies on precise experimental techniques. Below are detailed methodologies for key

experiments.

Determination of Enthalpy of Solution by Calorimetry
This protocol describes the determination of the heat of solution of a cadmium sulfate hydrate

using an isoperibol calorimeter.

Objective: To measure the enthalpy change when a known quantity of cadmium sulfate hydrate

dissolves in a known amount of water.

Materials:

Isoperibol calorimeter (e.g., a coffee-cup calorimeter for demonstration or a more

sophisticated research-grade instrument)

Calibrated thermometer or temperature probe (resolution of ±0.01 °C)

Analytical balance (readability ±0.0001 g)

Cadmium sulfate hydrate sample (e.g., 3CdSO₄·8H₂O)

Deionized water

Stirring mechanism

Procedure:

Calorimeter Calibration: Determine the heat capacity of the calorimeter (C_cal) by mixing

known amounts of hot and cold water or by using a standard reaction with a known enthalpy

change.

Sample Preparation: Accurately weigh a sample of the cadmium sulfate hydrate (e.g., 2-5 g)

using an analytical balance. Record the mass.

Calorimeter Setup: Add a precise volume of deionized water (e.g., 100.0 mL) to the

calorimeter.
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Temperature Equilibration: Place the lid on the calorimeter, insert the temperature probe and

stirrer, and begin stirring gently. Monitor the temperature until it stabilizes and record this

initial temperature (T_initial) for several minutes to establish a baseline.

Initiation of Dissolution: Rapidly and completely add the weighed cadmium sulfate hydrate

sample to the water in the calorimeter.

Data Acquisition: Continue to record the temperature as a function of time as the salt

dissolves. The temperature will change until all the salt has dissolved and the system

reaches a new thermal equilibrium.

Final Temperature Determination: Extrapolate the temperature-time data back to the time of

mixing to determine the final temperature (T_final), correcting for any heat loss or gain to the

surroundings.

Calculations:

Calculate the heat absorbed by the solution and the calorimeter: q = (m_water * c_water +

C_cal) * (T_final - T_initial)

Calculate the moles of the cadmium sulfate hydrate dissolved.

Determine the molar enthalpy of solution: ΔH_soln = -q / moles of hydrate

Determination of Water of Hydration by
Thermogravimetric Analysis (TGA)
This protocol outlines the determination of the number of water molecules in a cadmium sulfate

hydrate.

Objective: To quantify the water content of a cadmium sulfate hydrate by measuring its mass

loss as a function of temperature.

Materials:

Thermogravimetric Analyzer (TGA)
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TGA sample pans (e.g., alumina or platinum)

Cadmium sulfate hydrate sample

Inert gas supply (e.g., nitrogen or argon)

Procedure:

Instrument Calibration: Calibrate the TGA for mass and temperature according to the

manufacturer's instructions.

Sample Preparation: Place a small, accurately weighed amount of the cadmium sulfate

hydrate (e.g., 5-10 mg) into a tared TGA sample pan.

TGA Program:

Set the initial temperature to ambient (e.g., 25 °C).

Program a heating ramp (e.g., 10 °C/min) to a final temperature sufficient to ensure all

water is removed (e.g., 250 °C).

Maintain a constant flow of inert gas over the sample during the analysis to remove the

evolved water.

Data Analysis:

The TGA will produce a thermogram showing the percentage of mass loss versus

temperature.

Identify the distinct mass loss steps corresponding to the dehydration of the sample. The

octahydrate loses water in stages, forming the monohydrate before becoming anhydrous.

[4][5]

Calculate the percentage mass loss for each step.

From the percentage mass loss, calculate the number of moles of water lost per mole of

the anhydrous cadmium sulfate. This will yield the formula of the hydrate.
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Visualizations: Chemical and Biological Contexts
While cadmium sulfate hydrate itself is not directly involved in biological signaling, the cadmium

ion (Cd²⁺) is a known toxicant that can disrupt cellular processes. Furthermore, cadmium

sulfate has applications as a catalyst in organic synthesis, which is relevant to drug

development.

Impact of Cadmium Ions on Cellular Signaling Pathways
Cadmium ions can interfere with several key signaling cascades within a cell, leading to a

range of toxic effects. The following diagram illustrates the disruption of the MAPK, NF-κB, and

p53 signaling pathways by Cd²⁺.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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